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Compound of Interest

Compound Name: 5-Bromo-1,2-benzisoxazole
CAS No.: 837392-65-1
Cat. No.: B1280711
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2-benzisoxazole scaffold is a privileged heterocyclic motif found in a variety of
pharmacologically active compounds, including antipsychotics like Risperidone and
anticonvulsants such as Zonisamide. The introduction of a bromine atom onto this scaffold
serves as a key synthetic handle for further functionalization through cross-coupling reactions
and can also modulate the biological activity of the parent molecule. Direct bromination of the
1,2-benzisoxazole ring offers a more atom-economical and straightforward route to these
valuable intermediates compared to multi-step syntheses involving brominated precursors. This
document provides a detailed experimental protocol for the proposed direct bromination of 1,2-
benzisoxazole, which is anticipated to yield primarily 5-bromo-1,2-benzisoxazole through
electrophilic aromatic substitution.

Proposed Reaction Scheme
Experimental Protocols
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This section details the proposed methodology for the direct bromination of 1,2-benzisoxazole.
As the direct bromination of the unsubstituted parent compound is not widely reported in peer-
reviewed literature, this protocol is based on established methods for the electrophilic
bromination of analogous heterocyclic systems and substituted benzisoxazoles.

Materials and Equipment

e 1,2-Benzisoxazole

e N-Bromosuccinimide (NBS)

o Acetic Acid (glacial)

e Dichloromethane (DCM)

o Saturated agueous sodium bicarbonate (NaHCO3) solution
e Saturated aqueous sodium thiosulfate (Na2S20s3) solution
e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
« Silica gel for column chromatography

e Hexanes and Ethyl Acetate for chromatography

» Round-bottom flask

e Magnetic stirrer and stir bar

» Reflux condenser

o Heating mantle or oil bath

e Separatory funnel

« Rotary evaporator
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e Thin-layer chromatography (TLC) plates and developing chamber
e UV lamp for TLC visualization

o Standard laboratory glassware

Safety Precautions

e Conduct the reaction in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

o N-Bromosuccinimide is a lachrymator and corrosive. Avoid inhalation and contact with skin.
» Acetic acid is corrosive. Handle with care.

» Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with appropriate
containment.

Detailed Experimental Procedure

» Reaction Setup:

o To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1,2-benzisoxazole
(2.0 g, 8.4 mmol).

o Dissolve the starting material in 20 mL of glacial acetic acid.
o Reagent Addition:

o In a single portion, add N-bromosuccinimide (1.64 g, 9.2 mmol, 1.1 equivalents) to the
stirred solution.

o Attach a reflux condenser to the flask.
e Reaction Conditions:

o Heat the reaction mixture to 80 °C using a heating mantle or oil bath.
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o Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of
hexanes and ethyl acetate (e.g., 4:1 v/v) as the eluent. The reaction is typically complete
within 4-6 hours.

e Work-up Procedure:

o Once the reaction is complete (as indicated by the consumption of the starting material on
TLC), allow the mixture to cool to room temperature.

o Carefully pour the reaction mixture into 100 mL of ice-cold water.
o Extract the agueous mixture with dichloromethane (3 x 50 mL).
o Combine the organic layers in a separatory funnel.

o Wash the combined organic layers sequentially with 50 mL of saturated aqueous sodium
thiosulfate solution (to quench any remaining bromine), 50 mL of saturated aqueous
sodium bicarbonate solution (to neutralize the acetic acid), and 50 mL of brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
 Purification:

o Filter off the drying agent and concentrate the filtrate under reduced pressure using a
rotary evaporator to obtain the crude product.

o Purify the crude product by flash column chromatography on silica gel, eluting with a
gradient of ethyl acetate in hexanes (e.g., 0% to 20% ethyl acetate).

o Combine the fractions containing the desired product (as identified by TLC) and evaporate
the solvent to yield 5-bromo-1,2-benzisoxazole as a solid.

Data Presentation

The following tables summarize the key reaction parameters and the expected analytical data
for the product.

Table 1: Summary of Reaction Parameters
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Parameter Value

Starting Material 1,2-Benzisoxazole

Brominating Agent N-Bromosuccinimide (NBS)

Solvent Glacial Acetic Acid

Reaction Temperature 80 °C

Reaction Time 4-6 hours

Expected Product 5-Bromo-1,2-benzisoxazole

Molecular Formula (Product) C7H4BrNO

Molecular Weight (Product) 198.02 g/mol

Indicative Yield ~80% (by analogy to similar reactions)

Table 2: Expected Spectroscopic Data for 5-Bromo-1,2-benzisoxazole

Note: Experimental NMR data for 5-bromo-1,2-benzisoxazole is not readily available in the
public domain. The following are expected values based on the analysis of substituted
benzisoxazoles and general NMR principles.

1H NMR (400 MHz, Expected Chemical o ]
Expected Multiplicity ~ Assignment

CDCls) Shift (8, ppm)

H-3 ~8.6 - 8.8 s CH
H-4 ~7.7-7.9 d Ar-H
H-6 ~7.5-7.7 dd Ar-H
H-7 ~7.9-8.1 d Ar-H
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Expected Chemical Shift (3,

13C NMR (100 MHz, CDCIs) Assignment
ppm)

C-3 ~155 - 158 CH

C-4 ~122 - 125 Ar-CH

C-5 ~115-118 Ar-C-Br

C-6 ~128 - 131 Ar-CH

C-7 ~112 - 115 Ar-CH

C-3a ~162 - 165 Ar-C-O

C-7a ~120- 123 Ar-C-C=N
Visualizations

Experimental Workflow Diagram

Click to download full resolution via product page
Caption: Workflow for the direct bromination of 1,2-benzisoxazole.

 To cite this document: BenchChem. [Application Notes and Protocols for the Direct
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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